Cas no 70195-20-9 (Papain Inhibitor)

• Product Name: Papain Inhibitor
• CAS No: 70195-20-9
• MF: C₁₉H₂₉N₇O₆
• MW: 451.476863622665
• MDL: MFCD00076760
• CID: 876857
• PubChem ID: 24895206
• Update Time: 2025-07-23

Papain Inhibitor Chemical and Physical Properties

Names and Identifiers

• GLY-GLY-TYR-ARG
• H-GLY-GLY-TYR-ARG-OH
• glycyl-glycyl-tyrosyl-arginine
• GLYCINE-GLYCINE-TYROSINE-ARGININE
• PAPAIN INHIBITOR
• N2-(N-(N-Glycylglycyl)-L-tyrosyl)-L-arginine
• DTXSID60990433
• BS-17484
• AKOS030622944
• D81927
• (S)-2-((S)-2-(2-(2-aminoacetamido)acetamido)-3-(4-hydroxyphenyl)propanamido)-5-guanidinopentanoic acid
• CS-0029363
• 70195-20-9
• MFCD00076760
• N~2~-[2-({2-[(2-Amino-1-hydroxyethylidene)amino]-1-hydroxyethylidene}amino)-1-hydroxy-3-(4-hydroxyphenyl)propylidene]arginine
• GGYR
• (2S)-2-[[(2S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-5-(diaminomethylideneamino)pentanoic acid
• HY-P1315
• L-Arginine, N2-(N-(N-glycylglycyl)-L-tyrosyl)-
• Glycylglycyl-L-tyrosyl-L-arginine
• PD133755
• (2S)-2-[(2S)-2-[2-(2-AMINOACETAMIDO)ACETAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]-5-CARBAMIMIDAMIDOPENTANOIC ACID
• DA-53984
• Papain Inhibitor

• MDL： MFCD00076760
• Inchi： 1S/C19H29N7O6/c20-9-15(28)24-10-16(29)25-14(8-11-3-5-12(27)6-4-11)17(30)26-13(18(31)32)2-1-7-23-19(21)22/h3-6,13-14,27H,1-2,7-10,20H2,(H,24,28)(H,25,29)(H,26,30)(H,31,32)(H4,21,22,23)/t13-,14-/m0/s1
• InChI Key： FJPHHBGPPJXISY-KBPBESRZSA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)NC(CNC(CN)=O)=O)N[C@H](C(=O)O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 451.21800
• Monoisotopic Mass: 451.21793167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 13
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 235Ų

Experimental Properties

• PSA: 232.75000
• LogP: 0.39100

Papain Inhibitor Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Papain Inhibitor

Introduction to Papain Inhibitor (CAS No 70195-20-9)

Papain Inhibitor, chemically identified by the CAS number 70195-20-9, is a specialized compound designed to selectively inhibit the activity of papain, a potent protease enzyme derived from the fruit of the Carica papaya plant. This enzyme inhibitor has garnered significant attention in the field of biochemistry and pharmaceutical research due to its potential applications in various therapeutic and industrial processes.

The primary mechanism of action for Papain Inhibitor involves the binding to the active site of papain, thereby preventing its proteolytic activity. This inhibition is crucial in scenarios where uncontrolled degradation of proteins by papain could lead to adverse effects. The compound's specificity towards papain makes it a valuable tool in both research and development settings, particularly in the study of protein function and degradation pathways.

Recent advancements in enzymology have highlighted the importance of precise enzyme inhibition in drug development. Papain Inhibitor has been studied for its potential role in modulating inflammatory responses and preventing protein misfolding, which are key factors in various diseases. Its ability to selectively inhibit papain without affecting other proteases has made it a subject of interest for researchers exploring novel therapeutic strategies.

In industrial applications, Papain Inhibitor is utilized to protect proteins from degradation during food processing and biotechnological applications. For instance, in the production of enzymatically modified foods, this inhibitor helps maintain the structural integrity and functional properties of proteins, thereby enhancing product quality and shelf life. The compound's stability under various environmental conditions further adds to its industrial relevance.

One of the most compelling aspects of Papain Inhibitor is its potential in medical research. Studies have demonstrated its efficacy in reducing excessive proteolytic activity associated with certain pathological conditions. For example, researchers are investigating its role in mitigating tissue damage caused by acute pancreatitis, where papain-mediated protein degradation contributes significantly to inflammation and cell death. The compound's ability to modulate these processes opens up new avenues for therapeutic intervention.

The chemical structure of Papain Inhibitor plays a critical role in its inhibitory properties. Through extensive molecular modeling and biochemical assays, scientists have identified key structural features that enhance its binding affinity to papain. These insights have guided the development of more potent derivatives with improved pharmacokinetic profiles. Such derivatives are being tested in preclinical studies to evaluate their safety and efficacy in vivo.

Another area where Papain Inhibitor shows promise is in the field of regenerative medicine. By inhibiting excessive proteolysis during tissue repair processes, this compound can help maintain the extracellular matrix integrity, promoting faster wound healing and tissue regeneration. Preliminary studies have shown encouraging results when Papain Inhibitor is used in combination with growth factors and other bioactive molecules.

The synthesis and purification of Papain Inhibitor require stringent protocols to ensure high purity and biological activity. Advanced synthetic techniques, such as solid-phase peptide synthesis and enzymatic catalysis, have been employed to produce this compound with minimal impurities. These methods not only enhance the yield but also improve the overall quality of the inhibitor, making it suitable for rigorous biological testing.

In conclusion, Papain Inhibitor (CAS No 70195-20-9) is a multifaceted compound with significant potential in both academic research and industrial applications. Its ability to selectively inhibit papain underscores its importance in modulating protein degradation processes, which are central to various biological pathways. As research continues to uncover new therapeutic uses for this inhibitor, its role in advancing medical science is poised to expand further.